Patent
US07906235B2
Procedure details
The catalytic effect of the scandium salt of 3-trifluoromethyl-5-trifluoromethanesulfonyl-1,2,4-triazole, obtained in Example 3, relative to a reaction was evaluated in the following manner. In 40 ml of anhydrous nitromethane, there is added 592 mg (700 .mu.moles) of the scandium salt of 3-trifluoromethyl-5-trifluoromethanesulfonyl-1,2,-4-triazole, and 1.08 g (10 mmoles) of anisol and 2.04 g of acetic anhydride. After stirring during 10 min at 21° C., the reaction mixture was diluted with 50 ml of ether and the reaction was inhibited by 100 ml of a saturated solution of sodium bicarbonate NaHCO3. After filtration on Celite, the solution was extracted with three fractions of 50 ml ether, and the collected ether phase was washed with a saturated solution of potassium chloride. After drying the ether phase with magnesium sulfate and evaporation, 1.46 g of p -methoxyacetophenone (97% yield) was collected, with a purity characterized by a proton NMR higher than 99%.
[Compound]
Name
saturated solution
Quantity
100 mL
Type
reactant
Reaction Step One
[Compound]
Name
sodium bicarbonate NaHCO3
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
3-trifluoromethyl-5-trifluoromethanesulfonyl-1,2,-4-triazole
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Yield
97%
Identifiers
|
REACTION_CXSMILES
|
FC(F)(F)C1N=C(S(C(F)(F)F)(=O)=O)NN=1.[C:17]1([O:23][CH3:24])[CH:22]=[CH:21][CH:20]=[CH:19][CH:18]=1.[C:25](OC(=O)C)(=[O:27])[CH3:26].S([O-])([O-])(=O)=O.[Mg+2]>[N+](C)([O-])=O.CCOCC.[Sc]>[CH3:24][O:23][C:17]1[CH:22]=[CH:21][C:20]([C:25](=[O:27])[CH3:26])=[CH:19][CH:18]=1 |f:3.4|
|
Inputs
Step One
[Compound]
|
Name
|
saturated solution
|
|
Quantity
|
100 mL
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Two
[Compound]
|
Name
|
sodium bicarbonate NaHCO3
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Three
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
S(=O)(=O)([O-])[O-].[Mg+2]
|
Step Four
|
Name
|
3-trifluoromethyl-5-trifluoromethanesulfonyl-1,2,-4-triazole
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
FC(C1=NNC(=N1)S(=O)(=O)C(F)(F)F)(F)F
|
|
Name
|
|
|
Quantity
|
1.08 g
|
|
Type
|
reactant
|
|
Smiles
|
C1(=CC=CC=C1)OC
|
|
Name
|
|
|
Quantity
|
2.04 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(=O)OC(C)=O
|
|
Name
|
|
|
Quantity
|
40 mL
|
|
Type
|
solvent
|
|
Smiles
|
[N+](=O)([O-])C
|
|
Name
|
|
|
Quantity
|
592 mg
|
|
Type
|
catalyst
|
|
Smiles
|
[Sc]
|
Step Five
|
Name
|
|
|
Quantity
|
50 mL
|
|
Type
|
solvent
|
|
Smiles
|
CCOCC
|
Conditions
Temperature
|
Control Type
|
UNSPECIFIED
|
|
Setpoint
|
21 °C
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
After stirring during 10 min at 21° C.
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
After filtration on Celite
|
EXTRACTION
|
Type
|
EXTRACTION
|
|
Details
|
the solution was extracted with three fractions of 50 ml ether
|
WASH
|
Type
|
WASH
|
|
Details
|
the collected ether phase was washed with a saturated solution of potassium chloride
|
DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
After drying the ether phase
|
Outcomes
Product
Details
Reaction Time |
10 min |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
COC1=CC=C(C=C1)C(C)=O
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.46 g | |
| YIELD: PERCENTYIELD | 97% | |
| YIELD: CALCULATEDPERCENTYIELD | 97.2% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
